N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide

• IUPAC Name: N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C13H10N6O3/c20-12-8(2-1-3-16-12)11-18-10(22-19-11)7-17-13(21)9-6-14-4-5-15-9/h1-6H,7H2,(H,16,20)(H,17,21)
• InChI Key: CKEKELKKLKGTOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=NOC(=N2)CNC(=O)C3=NC=CN=C3
• Molecular Formula: C13H10N6O3
• Molecular Weight: 298.26 g/mol

Description

N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C13H10N6O3 and its molecular weight is 298.262. The purity is usually 95%.
BenchChem offers high-quality N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

One significant application of related compounds involves their antimycobacterial properties. Derivatives of pyridines and pyrazines, which include structures similar to N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide, have been synthesized and evaluated for their efficacy against Mycobacterium tuberculosis. These compounds, especially those modified with 1,2,4-oxadiazole-5-ones and 1,2,4-oxadiazole-5-thiones, demonstrated activities that ranged from moderate to significantly potent when compared to pyrazinamide, a known antimycobacterial drug. This suggests their potential utility in developing new antimycobacterial agents (Gezginci, Martin, & Franzblau, 1998).

Synthesis of Fused Heterobicycles

Another area of interest is the synthesis of novel fused heterobicycles, such as substituted pyrazolo[4,3-c]pyridine-3-ols, which are derivatives that share a core similarity with the compound of interest. These synthesized compounds are explored for their unique structural and potentially pharmacological properties. The process involves the transformation of intermediates like 4-oxo-N,2,6-triphenyl piperidine-3-carboxamides into the target heterobicycles, showcasing the versatility and reactivity of these chemical frameworks in generating biologically relevant molecules (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Anticancer and Antimicrobial Activity

Compounds structurally related to N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide have also been synthesized and assessed for their antimicrobial and anticancer activities. This includes the exploration of nicotinic acid hydrazide derivatives for their antimycobacterial activity, suggesting a broad spectrum of biological applications beyond tuberculosis treatment. The findings indicate a promising avenue for the development of new therapeutic agents based on these chemical scaffolds (R.V.Sidhaye et al., 2011).